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Compound of Interest

Compound Name: Azosulfamide

Cat. No.: B1666504 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Azosulfamide is a sulfonamide antibacterial agent characterized by an azo linkage. Historically

significant in the development of antimicrobial therapies, it belongs to the class of sulfa drugs

that inhibit bacterial growth by interfering with folic acid synthesis. This technical guide provides

a comprehensive overview of Azosulfamide's chemical identity, physicochemical properties,

synthesis, and biological activity, with a focus on its mechanism of action and methods for its

evaluation.

Chemical Identity and Synonyms
The nomenclature and various identifiers for Azosulfamide are summarized below.
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Identifier Value

IUPAC Name

sodium (E)-6-acetamido-4-hydroxy-3-((4-

sulfamoylphenyl)diazenyl)naphthalene-2,7-

disulfonate[1]

CAS Number 133-60-8[2]

Molecular Formula C₁₈H₁₄N₄Na₂O₁₀S₃[1][3]

Molecular Weight 588.48 g/mol [1]

Synonyms

Azosulfamide, NSC 402615, Streptozon II,

Streptozon S, Disodium Neoprontosil, Drometil,

AZOSULPHAMIDE, Leuconeoprontosil,

Prontosil soluble[1]

Physicochemical Properties
A summary of the known physicochemical properties of Azosulfamide is presented in the

following table. Quantitative data for properties such as melting point, boiling point, and pKa

are not readily available in the cited literature.

Property Description

Appearance Dark red, odorless, and tasteless powder[4]

Solubility

Soluble in water, resulting in an intense red

color.[4] Also soluble in DMSO.[1] Practically

insoluble in organic solvents.[4]

LogP 6.07570[3]

Synthesis and Characterization
Synthesis
A detailed, specific experimental protocol for the synthesis of Azosulfamide is not available in

the public domain. However, the general synthesis of azo compounds derived from
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sulfonamides involves a diazotization reaction followed by a coupling reaction. The conceptual

workflow for such a synthesis is outlined below.
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Diazotization

Azo Coupling

Sulfanilamide

Diazonium Salt Intermediate

Reacts with

Sodium Nitrite (NaNO₂) Hydrochloric Acid (HCl)

Azosulfamide

Couples with

6-acetamido-4-hydroxy-
naphthalene-2,7-disulfonic acid

p-Aminobenzoic Acid (PABA)

Dihydropteroate Synthase (DHPS)

Dihydropteridine Pyrophosphate

Dihydropteroic Acid

Folic Acid Synthesis

Bacterial Growth

Azosulfamide

Inhibits
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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